![molecular formula C17H21NO2S B5795406 N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide](/img/structure/B5795406.png)
N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide, also known as DMS, is a sulfonamide compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as ethanol and dimethyl sulfoxide. DMS has been shown to have various biochemical and physiological effects, making it a valuable tool in research.
Mechanism of Action
The mechanism of action of N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide is not fully understood, but it is believed to work by disrupting the cell membrane of microorganisms. It has also been shown to inhibit the activity of enzymes involved in the biosynthesis of certain molecules.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to have anti-inflammatory properties and to inhibit the growth of tumors. This compound has been used to study the effects of oxidative stress on cells and to investigate the role of certain enzymes in cellular metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide in lab experiments is its broad range of biological activities. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a valuable tool in the development of new drugs. Another advantage is its ability to act as a cryoprotectant, allowing for the freezing and storage of biological samples.
One limitation of using this compound in lab experiments is its potential toxicity to cells. It has been shown to induce apoptosis in cancer cells, but it can also have negative effects on healthy cells. Another limitation is the difficulty in synthesizing pure this compound, which can lead to impurities in the final product.
Future Directions
There are many potential future directions for research involving N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide. One area of interest is the development of new drugs based on the antibacterial, antifungal, and antiviral properties of this compound. Another area of interest is the investigation of the role of this compound in cellular metabolism and the effects of oxidative stress on cells. Further research is also needed to fully understand the mechanism of action of this compound and its potential toxicity to cells.
Synthesis Methods
N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide can be synthesized through a multistep reaction process. The starting materials are 2,4-dimethylbenzonitrile and 2-methylbenzylamine, which are reacted with sodium hydride and then with methanesulfonyl chloride. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
N-(2,4-dimethylphenyl)-N-(2-methylbenzyl)methanesulfonamide has been widely used in scientific research as a tool to study various biological processes. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a valuable compound in the development of new drugs. This compound has also been used as a cryoprotectant in the freezing and storage of biological samples.
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S/c1-13-9-10-17(15(3)11-13)18(21(4,19)20)12-16-8-6-5-7-14(16)2/h5-11H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZEALTBHLUOGMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N(CC2=CC=CC=C2C)S(=O)(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.